N,N-Di[1,1'-biphenyl]-2-ylnitrous amide

• CAS No.: 91923-33-0
• Molecular Formula: C24H18N2O
• Molecular Weight: 350.4 g/mol
• IUPAC Name: N,N-bis(2-phenylphenyl)nitrous amide
• InChI: InChI=1S/C24H18N2O/c27-25-26(23-17-9-7-15-21(23)19-11-3-1-4-12-19)24-18-10-8-16-22(24)20-13-5-2-6-14-20/h1-18H
• InChI Key: OWADUAAPHBXDOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2N(C3=CC=CC=C3C4=CC=CC=C4)N=O

Description

N,N-Di[1,1’-biphenyl]-2-ylnitrous amide: is a complex organic compound characterized by the presence of an amide functional group attached to a biphenyl structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,N-Di[1,1’-biphenyl]-2-ylnitrous amide typically involves the reaction of biphenyl derivatives with nitrous acid under controlled conditions. One common method is the nucleophilic acyl substitution of acyl halides or anhydrides with amines . Another approach involves the partial hydrolysis of nitriles . The reaction conditions often require the use of dehydrating agents such as DCC (dicyclohexylcarbodiimide) to facilitate the formation of the amide bond .

Industrial Production Methods: Industrial production of N,N-Di[1,1’-biphenyl]-2-ylnitrous amide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Electrosynthesis has emerged as a greener and more sustainable method for the preparation of amides, including N,N-Di[1,1’-biphenyl]-2-ylnitrous amide .

Chemical Reactions Analysis

Types of Reactions: N,N-Di[1,1’-biphenyl]-2-ylnitrous amide can undergo various chemical reactions, including:

Hydrolysis: The amide group can be hydrolyzed to form carboxylic acids and amines under acidic or basic conditions.

Reduction: The compound can be reduced using strong reducing agents like lithium aluminium hydride (LiAlH4) to form amines.

Substitution: The biphenyl structure allows for electrophilic aromatic substitution reactions, where substituents can be introduced onto the aromatic rings.

Common Reagents and Conditions:

Hydrolysis: Aqueous acid or alkali, reflux conditions.

Reduction: Lithium aluminium hydride (LiAlH4), anhydrous conditions.

Substitution: Electrophiles such as halogens, nitrating agents, and sulfonating agents under appropriate conditions.

Major Products Formed:

Hydrolysis: Carboxylic acids and amines.

Reduction: Primary or secondary amines and water.

Substitution: Various substituted biphenyl derivatives depending on the electrophile used.

Scientific Research Applications

N,N-Di[1,1’-biphenyl]-2-ylnitrous amide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and materials.

Medicine: Investigated for its potential use in drug development, particularly in the design of molecules with specific biological activities.

Industry: Utilized in the production of polymers and other materials with unique properties.

Mechanism of Action

The mechanism of action of N,N-Di[1,1’-biphenyl]-2-ylnitrous amide involves its interaction with molecular targets through hydrogen bonding and hydrophobic interactions. The amide group can participate in hydrogen bonding with biological molecules, while the biphenyl structure provides a hydrophobic surface for interactions with other hydrophobic regions . These interactions can influence the compound’s biological activity and its ability to modulate specific pathways.

Comparison with Similar Compounds

• N,N-Di[1,1’-biphenyl]-2-ylacetamide
• N,N-Di[1,1’-biphenyl]-2-ylformamide
• N,N-Di[1,1’-biphenyl]-2-ylbenzamide

Comparison: N,N-Di[1,1’-biphenyl]-2-ylnitrous amide is unique due to the presence of the nitrous group, which can impart different reactivity and properties compared to other similar amides. For example, the nitrous group can influence the compound’s electronic properties and its ability to participate in specific chemical reactions .